1-(4-tert-Butylbenzoyl)-2-methylpiperazine

• IUPAC Name: (4-tert-butylphenyl)-(2-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H24N2O/c1-12-11-17-9-10-18(12)15(19)13-5-7-14(8-6-13)16(2,3)4/h5-8,12,17H,9-11H2,1-4H3
• InChI Key: GANBHQMEENLVLD-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCN1C(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• CAS No.: 1240578-12-4

Description

Synthesis Analysis

The synthesis of 4-tert-Butylbenzoyl chloride, a related compound, involves a method that includes weighing a certain amount of tertiary butyl, formaldehyde, hydrochloric acid, and formic acid, and mixing the raw materials with stirring. The conversion rate of the reaction is high, about 50 to 60 percent, and the yield is kept at a high level, more than 70 percent.

Molecular Structure Analysis

The molecular formula of 4-tert-Butylbenzoyl chloride is C11H13ClO. Its average mass is 196.673 Da and its monoisotopic mass is 196.065491 Da.

Chemical Reactions Analysis

4-tert-Butylbenzoyl chloride is used in the synthesis of 9,9?-spirobifluorene-bridged bipolar systems containing 1,3,4-oxadiazole-conjugated oligoaryl and triaryllamine moieties. It is also used in the preparation of 2-(4-tert-butylphenyl)-5-(4-methoxyphenyl)-1,3,4-oxadiazole.

Physical and Chemical Properties Analysis

4-tert-Butylbenzoyl chloride appears as a clear colorless to very slightly yellow liquid. It has a boiling point of 135°C at 20.0mmHg. It is readily hydrolyzed in water.

Safety and Hazards

4-tert-Butylbenzoyl chloride is considered hazardous. It is combustible and causes severe skin burns and eye damage. It may cause respiratory irritation and is harmful if swallowed, in contact with skin, or if inhaled.